Cas no 1352397-70-6 (7-Bromo-4-chloro-5-azaindole-3-carboaldehyde)

• Product Name: 7-Bromo-4-chloro-5-azaindole-3-carboaldehyde
• CAS No: 1352397-70-6
• MF: C₈H₅BrN₂O
• MW: 225.042100667953
• CID: 6377526
• PubChem ID: 74787763
• Update Time: 2024-01-14

7-Bromo-4-chloro-5-azaindole-3-carboaldehyde Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-4-chloro-5-azaindole-3-carboaldehyde
• 7-Bromo-5-azaindole-3-carbaldehyde
• 1H-Pyrrolo[3,2-c]pyridine-3-carboxaldehyde, 7-bromo-
• 7-Bromo-1H-pyrrolo[3,2-c]pyridine-3-carbaldehyde
• 1352397-70-6
• E85894

• Inchi： 1S/C8H5BrN2O/c9-7-3-10-2-6-5(4-12)1-11-8(6)7/h1-4,11H
• InChI Key： CHUCRGMQWODHGL-UHFFFAOYSA-N
• SMILES： C1=NC=C(Br)C2NC=C(C=O)C1=2

Computed Properties

• Exact Mass: 223.95853g/mol
• Monoisotopic Mass: 223.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.830±0.06 g/cm3(Predicted)
• Boiling Point: 417.9±40.0 °C(Predicted)
• pka: 12.03±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines